Cas no 177721-97-0 (N-[(4-chlorophenyl)methyl]cyclobutanamine)

N-[(4-chlorophenyl)methyl]cyclobutanamine Properties

Names and Identifiers

• Benzenemethanamine,4-chloro-N-cyclobutyl-
• N-[(4-chlorophenyl)methyl]cyclobutanamine
• Benzenemethanamine,4-chloro-N-cyclobutyl
• N-Cyclobutyl-4-chlorobenzylamine
• Q915
• (4-CHLORO-BENZYL)-CYCLOBUTYL-AMINE
• DTXSID20454642
• F1967-9844
• AKOS011047850
• 177721-97-0
• +Expand

• InChIKey： FFQPTSKQNZIDCJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14ClN/c12-10-6-4-9(5-7-10)8-13-11-2-1-3-11/h4-7,11,13H,1-3,8H2
• SMILES： ClC1C=CC(CNC2CCC2)=CC=1

Computed Properties

• Exact Mass: 195.08100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.0814771g/mol
• Heavy Atom Count: 13
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• LogP: 3.37300
• PSA: 12.03000